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Compound of Interest

Compound Name: CP-10447

CAS No.: 843-93-6

Cat. No.: B125419

Get Quote

Technical Monograph: CP-10447 (MTP Inhibitor)
CAS Registry Number: 843-93-6 Primary Classification: Microsomal Triglyceride Transfer

Protein (MTP) Inhibitor Chemical Family: Quinazolinone Derivative (Methaqualone Analog)[1]

[2]

Part 1: Executive Summary & Identification[2]
CP-10447 is a small-molecule pharmacological agent primarily utilized in metabolic and

cardiovascular research.[1][2] It functions as a potent inhibitor of the Microsomal Triglyceride

Transfer Protein (MTP), a critical chaperone in the endoplasmic reticulum (ER) responsible for

the assembly and secretion of apolipoprotein B (apoB)-containing lipoproteins (VLDL and

chylomicrons).[1][2]

Unlike its structural analog methaqualone (a sedative-hypnotic), CP-10447 lacks significant

CNS activity and is engineered specifically to modulate lipid trafficking.[1][2] It is a vital tool for

studying the pathophysiology of abetalipoproteinemia, hepatic steatosis, and atherosclerosis.

[1][2]
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Chemical Identification Data
Parameter Data

Common Name CP-10447

CAS Registry Number 843-93-6

Chemical Formula C₁₆H₁₃BrN₂O

Molecular Weight 329.19 g/mol

IUPAC Name
3-(4-bromophenyl)-2-methylquinazolin-4(3H)-

one (Analogous structure)

Structural Class Quinazolinone; Methaqualone derivative

Appearance White to off-white solid powder

Solubility
Soluble in DMSO (>10 mg/mL), Ethanol;

Insoluble in Water

Part 2: Physicochemical Profile
The physicochemical properties of CP-10447 are dictated by its quinazolinone core, rendering

it highly lipophilic and suitable for crossing cellular membranes to reach the ER lumen.[1][2]

Key Properties Table[2]
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Property Value / Description Experimental Context

Physical State Solid Crystalline Powder
Stable at room temperature

under desiccation.[1][2]

Lipophilicity (LogP) ~3.5 - 4.2 (Predicted)
High permeability; readily

enters hepatocytes.[1][2]

pKa ~2.5 (Quinazolinone nitrogen)
Neutral at physiological pH

(7.4).[1][2]

Solubility (DMSO) ≥ 20 mM

Standard stock solution

concentration for bioassays.[1]

[2]

Solubility (Water) Negligible
Requires organic co-solvent for

aqueous buffers.[1][2]

Stability Hydrolytically stable

Resistant to spontaneous

hydrolysis in neutral media.[1]

[2]

Part 3: Mechanism of Action (Pharmacology)[1][2]
CP-10447 acts by directly binding to the large subunit of the Microsomal Triglyceride Transfer

Protein (MTP) complex within the lumen of the endoplasmic reticulum.[1][2]

The Mechanistic Pathway[1][2]
Normal Physiology: MTP transfers triglycerides and cholesteryl esters to nascent ApoB-100

(liver) or ApoB-48 (intestine) polypeptides as they are translated and translocated into the

ER.[1][2] This "lipidation" prevents ApoB misfolding.[1][2]

Inhibition by CP-10447: The compound blocks the lipid transfer activity of MTP.[1][2][3][4]

Consequence: Without lipid loading, the nascent ApoB protein misfolds or "pauses" during

translocation.[1][2]

Degradation: The non-lipidated ApoB is targeted for ER-associated degradation (ERAD) via

the ubiquitin-proteasome pathway, preventing the secretion of VLDL particles.[1][2]
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Signaling & Workflow Diagram
The following diagram illustrates the specific blockade point of CP-10447 in the VLDL assembly

pathway.
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Caption: CP-10447 inhibits MTP-mediated lipidation, forcing nascent ApoB toward proteasomal

degradation rather than secretion.[1][2]

Part 4: Experimental Protocols
Protocol A: Preparation of Stock Solutions
Objective: Create a stable, precipitation-free stock for cell culture use.

Weighing: Accurately weigh 3.3 mg of CP-10447 (MW: 329.19).

Solubilization: Add 1.0 mL of sterile, anhydrous DMSO (Dimethyl Sulfoxide) to the vial.

Vortexing: Vortex vigorously for 30 seconds until the powder is fully dissolved. This yields a

10 mM Stock Solution.[1][2]
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Storage: Aliquot into light-protective amber vials (20-50 µL each) and store at -20°C. Avoid

repeated freeze-thaw cycles.

Usage: Dilute 1:1000 in culture media to achieve a final concentration of 10 µM (0.1% DMSO

final).

Protocol B: In Vitro ApoB Secretion Assay (HepG2 Cells)
Objective: Validate MTP inhibition by measuring reduced ApoB secretion.

Materials:

HepG2 human hepatoma cells.[1][2][4]

Media: DMEM + 10% FBS.[1][2]

CP-10447 Stock (10 mM).[1][2]

Radiolabel: [³⁵S]-Methionine/Cysteine.[1][2]

Lysis Buffer: PBS + 1% NP-40 + Protease Inhibitors.[1][2]

Anti-ApoB Antibody (Polyclonal).[1][2]

Methodology:

Seeding: Plate HepG2 cells in 6-well plates and grow to 70-80% confluence.

Pre-treatment: Wash cells with PBS.[1][2] Add Methionine/Cysteine-free media containing

CP-10447 (1.0 - 10 µM) or Vehicle (DMSO) for 1 hour.[1][2]

Pulse Labeling: Add [³⁵S]-Met/Cys (100 µCi/mL) to the media.[1][2] Incubate for 2 hours at

37°C.

Chase: Remove pulse media. Wash with PBS.[1][2] Add complete media + excess cold

Methionine (2 mM) + CP-10447. Incubate for 0, 1, 2, or 4 hours.

Harvest: Collect media (supernatant) and lyse cells at each time point.
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Immunoprecipitation: Incubate lysates and media with anti-ApoB antibody overnight at 4°C.

Capture with Protein A-Sepharose beads.[1][2]

Analysis: Elute proteins, resolve via SDS-PAGE (4-15% gradient gel), and visualize via

autoradiography.

Result Interpretation: CP-10447 treated cells should show >80% reduction in media ApoB

compared to control, with no significant change in cellular Albumin secretion (specificity

control).[1][2]

Part 5: Safety & Toxicology (MSDS Highlights)
Signal Word: WARNING

Hazard Class Statement Precaution

Acute Toxicity (Oral) Harmful if swallowed.[1][2]
Wash hands thoroughly after

handling.[1][2]

Skin Irritation Causes skin irritation.[1][2]
Wear protective gloves/lab

coat.[1][2]

Eye Irritation
Causes serious eye irritation.

[1][2]

Wear eye protection/face

shield.[1][2]

Target Organ
Liver (Hepatotoxicity potential).

[1][2]

Use in a fume hood; avoid dust

inhalation.[1][2]

Handling: CP-10447 is a bioactive pharmacological inhibitor.[1][2][5][4] Treat as a potential

reproductive toxin and handle only within a certified chemical fume hood.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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